ISOHUMULONEALEAD
Description
ISOHUMULONEALEAD, identified chemically as trans-(-)-isohumulone (CAS 467-72-1), is a principal bittering compound derived from hops (Humulus lupulus). It belongs to the class of alpha acids (humulones) that undergo thermal isomerization during beer brewing to form iso-alpha acids, which are critical for imparting bitterness, flavor stability, and antimicrobial properties to beer . Its molecular formula is C₂₁H₃₀O₅, featuring a bicyclic ketohumulene core with hydroxyl and acyloxy substituents. The compound’s stereochemistry (trans-configuration) and side-chain structure influence its solubility in aqueous solutions and bitterness intensity, making it a key focus in brewing science and food chemistry .
Properties
CAS No. |
128442-25-1 |
|---|---|
Molecular Formula |
C7H14N2O2 |
Synonyms |
ISOHUMULONEALEAD |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
ISOHUMULONEALEAD is structurally and functionally related to other hop-derived alpha and iso-alpha acids. Below, it is compared with humulone (the precursor alpha acid) and cohumulone (a structural analog with distinct side-chain properties).
Structural Comparison with Humulone
- Humulone (C₂₁H₃₀O₅; CAS 26472-41-3) is the non-isomerized precursor of ISOHUMULONEALEAD. It contains a tertiary hydroxyl group and a prenyl side chain. During brewing, humulone undergoes isomerization to form trans-isohumulone (ISOHUMULONEALEAD), which enhances its solubility in wort .
- Key Difference : Humulone lacks the keto group at the C4 position, rendering it less stable under heat and acidic conditions compared to ISOHUMULONEALEAD.
Structural Comparison with Cohumulone
- Cohumulone (C₂₀H₂₈O₅; CAS 616-71-9) is another alpha acid with a shorter isobutyl side chain instead of the prenyl group in humulone and ISOHUMULONEALEAD. This structural variation reduces its hydrophobicity and alters bitterness perception .
- Key Difference : Cohumulone’s shorter side chain correlates with a harsher, more astringent bitterness compared to the smoother bitterness profile of ISOHUMULONEALEAD.
Functional Properties and Brewing Impact
| Property | ISOHUMULONEALEAD | Humulone | Cohumulone |
|---|---|---|---|
| Bitterness Intensity | Moderate, smooth | Low (non-isomerized) | High, astringent |
| Solubility (pH 5.2) | 180 mg/L | 50 mg/L | 220 mg/L |
| Stability (80°C) | High (resists hydrolysis) | Low (converts to isoform) | Moderate |
| Beer Flavor Role | Balanced bitterness | Precursor to bitterness | Harsh bitterness |
Research Findings
Bitterness Perception : Studies indicate that ISOHUMULONEALEAD contributes 60–70% of beer’s perceived bitterness, while cohumulone accounts for 20–30% but is often associated with undesirable astringency .
Antimicrobial Activity : ISOHUMULONEALEAD exhibits stronger inhibition against Gram-positive bacteria (e.g., Lactobacillus) than cohumulone due to its lipophilic side chain enhancing membrane disruption .
Stability in Storage : ISOHUMULONEALEAD degrades 40% slower than cohumulone during beer aging, preserving flavor stability .
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